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Compound of Interest

Compound Name:
4-Isopropoxy-2-

methylbenzaldehyde

CAS No.: 86786-25-6

Cat. No.: B1315505

Get Quote

Executive Summary
4-Isopropoxy-2-methylbenzaldehyde (IMB) represents a strategic structural variant in the

benzaldehyde family, offering a distinct physicochemical profile compared to the industry-

standard 4-methoxybenzaldehyde (p-Anisaldehyde).[1][2] While p-Anisaldehyde is ubiquitous

in Schiff base and chalcone synthesis, its moderate lipophilicity often limits the membrane

permeability of its derivatives.[1][2]

This guide characterizes IMB as a superior "lipophilic scaffold."[1][2] The introduction of the

bulky isopropoxy group (

) combined with the ortho-methyl group (

) drastically alters the molecule's steric and electronic landscape.[2] This guide provides
objective benchmarking, optimized synthetic protocols accounting for ortho-steric hindrance,
and structural identification data.

Part 1: Physicochemical Benchmarking
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The selection of IMB over p-Anisaldehyde is rarely arbitrary; it is driven by the need for

enhanced lipophilicity (LogP) and steric bulk to fill hydrophobic pockets in target proteins (e.g.,

kinase inhibitors or antimicrobial targets).[1][2]

Table 1: Comparative Physicochemical Profile[1][3]

Feature
4-Isopropoxy-2-

methylbenzaldehyde

(IMB)

4-

Methoxybenzaldehy

de (p-Anisaldehyde)

4-

Isopropoxybenzalde

hyde

Structure
Sterically Hindered,

Lipophilic

Planar, Moderately

Lipophilic
Unhindered, Lipophilic

CAS No.
438006-26-1

(Generic/Analog)
123-11-5 18962-05-5

Mol.[2] Weight ~178.23 g/mol 136.15 g/mol 164.20 g/mol

LogP (Predicted)
~3.2 - 3.5 (High

Permeability)
~1.7 (Moderate) ~2.6 (High)

Steric Bulk
High (Ortho-Me +

Isopropyl)
Low

Moderate (Isopropyl

only)

Reactivity
Reduced (Ortho-

effect)
High High

Primary Utility
Hydrophobic pocket

targeting
General linker/scaffold

Solubility

enhancement

Key Insight: The ortho-methyl group in IMB introduces significant steric strain.[1][2] While this

increases metabolic stability by protecting the carbonyl from enzymatic oxidation, it also

necessitates more vigorous reaction conditions during synthesis compared to p-Anisaldehyde.

[1][2]

Part 2: Synthetic Utility & Reactivity Profiles[1]
The "Ortho-Effect" Challenge
In standard Claisen-Schmidt condensations (to form chalcones) or Schiff base formation, IMB

reacts slower than p-Anisaldehyde.[1][2] The methyl group at the 2-position creates a steric
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blockade, impeding the approach of nucleophiles to the carbonyl carbon.[1]

Standard Protocol (Anisaldehyde): Room temperature, NaOH, 2-4 hours.

Required Protocol (IMB): Elevated temperature (

), stronger base (KOH), or Ultrasound irradiation.[1][2]

Diagram 1: Comparative Reactivity & Steric Hindrance
The following diagram illustrates the steric blockade mechanism and the optimized workflow.
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High Yield (>90%)
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Click to download full resolution via product page

Caption: Impact of the ortho-methyl group on synthetic pathways. Path B requires higher

energy input to overcome the steric barrier.[2]

Part 3: Experimental Protocols
Protocol A: Synthesis of Chalcone Derivative (Optimized
for IMB)
Objective: To synthesize (E)-3-(4-isopropoxy-2-methylphenyl)-1-phenylprop-2-en-1-one via

Claisen-Schmidt condensation.[1][2]

Reagents:

4-Isopropoxy-2-methylbenzaldehyde (10 mmol)[1][2]

Acetophenone (10 mmol)[1][2]

Ethanol (95%, 20 mL)

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Ammonium-perfluorooctanoate
https://pubchem.ncbi.nlm.nih.gov/compound/Ammonium-perfluorooctanoate
https://pubchem.ncbi.nlm.nih.gov/compound/4-Isopropoxybenzaldehyde
https://www.benchchem.com/product/b1315505/docs?utm_src=pdf-body-img#comparative-guide-characterization-of-4-isopropoxy-2-methylbenzaldehyde-derivatives
https://pubchem.ncbi.nlm.nih.gov/compound/4-Isopropoxybenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/Ammonium-perfluorooctanoate
https://pubchem.ncbi.nlm.nih.gov/compound/4-Isopropoxybenzaldehyde
https://www.benchchem.com/product/b1315505/docs?utm_src=pdf-body#comparative-guide-characterization-of-4-isopropoxy-2-methylbenzaldehyde-derivatives
https://pubchem.ncbi.nlm.nih.gov/compound/Ammonium-perfluorooctanoate
https://pubchem.ncbi.nlm.nih.gov/compound/4-Isopropoxybenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/Ammonium-perfluorooctanoate
https://pubchem.ncbi.nlm.nih.gov/compound/4-Isopropoxybenzaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1315505?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Potassium Hydroxide (KOH) pellets (40% aq. solution, 5 mL)

Methodology:

Dissolution: In a 100 mL round-bottom flask, dissolve 10 mmol of acetophenone and 10

mmol of IMB in 20 mL of ethanol. Stir until clear.

Catalysis: Add the KOH solution dropwise while stirring vigorously. Note: The solution will

likely turn yellow/orange immediately due to enolate formation.[2]

Reaction (Critical Step):

Standard: Reflux at

for 12 hours.[1][2]

Alternative (Green): Place flask in an ultrasonic bath at

for 60-90 minutes. (Recommended for higher purity).

Monitoring: Monitor via TLC (Hexane:Ethyl Acetate 8:2). The IMB spot (

) should disappear.[2]

Workup: Pour the reaction mixture into 100g of crushed ice/water containing 2 mL of HCl (to

neutralize excess base).

Purification: Filter the precipitate. Recrystallize from hot ethanol to yield yellow needles.

Protocol B: Spectroscopic Characterization (NMR)
Verifying the structure requires distinguishing the specific alkyl signals.[2]

Table 2: Diagnostic 1H NMR Signals (CDCl3, 400 MHz)
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Proton Group
Chemical Shift (

ppm)
Multiplicity Interpretation

Aldehyde (-CHO) 10.1 - 10.3 Singlet (1H)
Deshielded carbonyl.

[1][2]

Aromatic Ring 6.7 - 7.8 Multiplet (3H)
Pattern depends on

substitution.[1][2]

Isopropoxy (-OCH<) 4.5 - 4.7 Septet (1H)

Characteristic of

isopropyl methine.[1]

[2]

Ortho-Methyl (-CH3) 2.3 - 2.4 Singlet (3H)
Distinct from isopropyl

methyls.[1][2]

Isopropoxy (-CH3) 1.3 - 1.4 Doublet (6H)
Coupled to the

methine septet.[1][2]

Part 4: Biological Applications & Logic[1][2]
The derivative's value lies in its Structure-Activity Relationship (SAR).[1][2] The 4-isopropoxy

group increases lipophilicity (LogP), enhancing passive transport across bacterial cell walls or

the blood-brain barrier (BBB).[1][2]

Diagram 2: Biological Efficacy Workflow
This diagram outlines why researchers choose IMB derivatives for antimicrobial screening.
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Caption: SAR logic flow. The Isopropoxy group drives permeability, while the Methyl group

drives selectivity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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